Cas no 687563-31-1 (2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide)
2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide
- Acetamide, 2-[[3-(4-chlorophenyl)-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-N-phenyl-
- F0579-0616
- AKOS024585082
- 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-phenylacetamide
- 687563-31-1
- AB00668773-01
- 2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide
- 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenylacetamide
-
- Inchi: 1S/C20H16ClN3O2S2/c21-13-6-8-15(9-7-13)24-19(26)18-16(10-11-27-18)23-20(24)28-12-17(25)22-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,22,25)
- InChI Key: CFJBGMUWEMUCEL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(=O)C2SCCC=2N=1
Computed Properties
- Exact Mass: 429.0372468g/mol
- Monoisotopic Mass: 429.0372468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 683
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- pka: 13.32±0.70(Predicted)
2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0579-0616-2μmol |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-5μmol |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-10μmol |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-20μmol |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-1mg |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-2mg |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-3mg |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-4mg |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-5mg |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0579-0616-10mg |
2-{[3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-phenylacetamide |
687563-31-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide
Compound CAS No 687563-31-1: 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}-N-phenylacetamide
The compound with CAS No 687563-31-1, known as 2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}-N-phenylacetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of thienopyrimidine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities. The molecule's structure incorporates a thienopyrimidine ring system fused with a sulfur atom and an acetamide group, making it a versatile candidate for further exploration in drug discovery and material science.
Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. These compounds are known for their ability to modulate key biological targets such as kinases and proteases, which are critical in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that certain thienopyrimidine derivatives exhibit potent inhibitory activity against oncogenic kinases, suggesting their potential role in anticancer therapy. The presence of a chlorine substituent in the 4-position of the phenyl ring further enhances the compound's pharmacokinetic properties, making it a promising lead for drug development.
In addition to its pharmacological applications, this compound has shown potential in the field of material science. The sulfur atom within its structure contributes to its stability and reactivity, making it a candidate for use in advanced materials such as polymers and coatings. Recent advancements in nanotechnology have also explored the use of similar compounds as building blocks for constructing nanostructured materials with tailored properties.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions and the subsequent functionalization with the acetamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.
From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendly properties. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions, aligning with current sustainability trends in chemical manufacturing. This aspect is particularly important as industries increasingly prioritize green chemistry principles to minimize their environmental footprint.
In conclusion, CAS No 687563-31-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for researchers in drug discovery, material science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing technological and therapeutic innovations.
687563-31-1 (2-{3-(4-chlorophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)